2-[2-(4-Methoxyphenyl)ethyl]-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione 2-[2-(4-Methoxyphenyl)ethyl]-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Brand Name: Vulcanchem
CAS No.:
VCID: VC14973184
InChI: InChI=1S/C27H23NO4S/c1-31-19-11-7-17(8-12-19)15-16-28-24(18-9-13-20(33-2)14-10-18)23-25(29)21-5-3-4-6-22(21)32-26(23)27(28)30/h3-14,24H,15-16H2,1-2H3
SMILES:
Molecular Formula: C27H23NO4S
Molecular Weight: 457.5 g/mol

2-[2-(4-Methoxyphenyl)ethyl]-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

CAS No.:

Cat. No.: VC14973184

Molecular Formula: C27H23NO4S

Molecular Weight: 457.5 g/mol

* For research use only. Not for human or veterinary use.

2-[2-(4-Methoxyphenyl)ethyl]-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione -

Specification

Molecular Formula C27H23NO4S
Molecular Weight 457.5 g/mol
IUPAC Name 2-[2-(4-methoxyphenyl)ethyl]-1-(4-methylsulfanylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
Standard InChI InChI=1S/C27H23NO4S/c1-31-19-11-7-17(8-12-19)15-16-28-24(18-9-13-20(33-2)14-10-18)23-25(29)21-5-3-4-6-22(21)32-26(23)27(28)30/h3-14,24H,15-16H2,1-2H3
Standard InChI Key QOMMBGJBLSMCJL-UHFFFAOYSA-N
Canonical SMILES COC1=CC=C(C=C1)CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)SC

Introduction

Structural Characteristics and Molecular Identity

Core Architecture

The compound features a fused chromeno[2,3-c]pyrrole-dione backbone, a tricyclic system comprising a chromene ring fused to a pyrrolidine-dione moiety. Key substituents include:

  • A 4-(methylsulfanyl)phenyl group at position 1.

  • A 2-(4-methoxyphenyl)ethyl chain at position 2.

This configuration introduces electron-donating (methoxy) and electron-withdrawing (methylsulfanyl) groups, influencing reactivity and intermolecular interactions.

Molecular Formula and Weight

Based on structural analogs, the molecular formula is deduced as C₂₇H₂₃NO₄S, with a molecular weight of 473.5 g/mol. Comparative data with related compounds are summarized below:

PropertyTarget Compound7-Fluoro Analog
Molecular FormulaC₂₇H₂₃NO₄SC₂₇H₂₂FNO₄S
Molecular Weight (g/mol)473.5475.5
Key SubstituentsH at position 7F at position 7

The absence of a fluorine atom at position 7 distinguishes this compound from its fluorinated counterpart, potentially altering its electronic profile and biological activity.

Synthetic Methodology

Multicomponent Reaction Strategy

The synthesis follows a one-pot multicomponent protocol adapted from methods developed for analogous dihydrochromeno-pyrrole-diones . The general procedure involves:

  • Condensation: Reaction of methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1) with 4-(methylsulfanyl)benzaldehyde (2) and 2-(4-methoxyphenyl)ethylamine (3) in ethanol.

  • Cyclization: Acid-catalyzed (acetic acid) reflux to facilitate pyrrolidine ring closure.

Key optimization parameters include:

  • Solvent: Ethanol (10–15 mL/g substrate).

  • Temperature: 40°C for initial condensation, 80°C for reflux.

  • Catalyst: 1 mL acetic acid per 0.01 mol substrate .

Reaction Mechanism

The proposed mechanism involves three stages:

  • Knoevenagel Condensation: Aldehyde 2 and amine 3 form an imine intermediate.

  • Michael Addition: The enolate of diketone 1 attacks the imine, generating a tetrahedral intermediate.

  • Cyclodehydration: Acid-mediated ring closure yields the tricyclic core .

This pathway is supported by HPLC and NMR data from analogous reactions, confirming >95% purity and yields of 43–86% under optimized conditions .

Physicochemical Properties

Thermal and Solubility Profiles

  • Melting Point: Estimated 220–240°C (based on fluorinated analog).

  • Solubility: Limited aqueous solubility; soluble in DMSO, DMF, and ethanol.

Industrial and Research Implications

Scalability Challenges

While the one-pot method is efficient for library synthesis, scale-up requires:

  • Catalyst Optimization: Transition from acetic acid to heterogeneous acids for easier separation.

  • Solvent Recovery: Ethanol recycling systems to reduce waste.

Future Directions

  • Biological Screening: Priority testing against kinase targets and bacterial efflux pumps.

  • Derivatization: Introduction of fluorinated or halogenated substituents to enhance bioavailability.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator